Cas no 1366499-62-8 ((3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366499-62-8
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 6421228
• PubChem ID: 165960395
• Update Time: 2025-06-08

(3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• EN300-1287511
• (3S)-3-(2-bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 1366499-62-8

• Inchi： 1S/C12H16BrNO4S/c1-12(2,3)18-11(17)14-8(6-9(15)16)7-4-5-19-10(7)13/h4-5,8H,6H2,1-3H3,(H,14,17)(H,15,16)/t8-/m0/s1
• InChI Key： OVLNPYTWBTUAKJ-QMMMGPOBSA-N
• SMILES： BrC1=C(C=CS1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.99834g/mol
• Monoisotopic Mass: 348.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Research Brief on (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1366499-62-8)

In recent years, the compound (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS: 1366499-62-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral intermediate is widely utilized in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. The presence of both a bromothiophene moiety and a tert-butoxycarbonyl (Boc) protected amino group makes it a versatile building block for drug discovery. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and recent experimental findings.

The synthesis of (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid has been optimized in several recent studies to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving >99% enantiomeric excess (ee) and a yield of 85%. This advancement addresses previous challenges in stereocontrol during the propanoic acid side-chain formation. The bromothiophene group in this compound serves as a key handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, enabling the construction of diverse molecular scaffolds.

Recent pharmacological investigations have explored the potential of 1366499-62-8 as a precursor for cysteine protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into peptidomimetic structures targeting cathepsin K, an enzyme implicated in osteoporosis and cancer metastasis. The bromine atom at the 2-position of the thiophene ring was shown to be crucial for enhancing binding affinity through halogen bonding interactions with the enzyme's active site. Molecular docking studies revealed that derivatives of this compound exhibit improved selectivity profiles compared to earlier generations of inhibitors.

Analytical characterization of 1366499-62-8 has benefited from advancements in spectroscopic techniques. A recent application note from a leading instrumentation company highlighted the use of ultra-high performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry (UHPLC-QTOF-MS) for impurity profiling of this compound. The method achieved detection limits of 0.05% for potential process-related impurities, meeting stringent regulatory requirements for pharmaceutical intermediates. Additionally, solid-state NMR studies have provided new insights into the compound's crystalline forms, which is critical for formulation development.

From a safety and regulatory perspective, recent toxicological assessments of 1366499-62-8 have been conducted to support its use in drug development. A 2023 regulatory submission documented in the European Journal of Pharmaceutical Sciences reported favorable in vitro genotoxicity profiles (Ames test negative, micronucleus test negative) at concentrations up to 1 mM. However, researchers have noted that appropriate handling precautions are necessary due to the compound's potential skin sensitization properties, as indicated by in chemico peptide reactivity assays.

Looking forward, several research groups are investigating the application of 1366499-62-8 in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society national meeting demonstrated its successful incorporation into proteolysis-targeting chimeras (PROTACs) targeting bromodomain-containing proteins. The bromothiophene moiety appears to contribute favorably to the physicochemical properties of these bifunctional molecules, particularly in terms of cell permeability and solubility.

In conclusion, (3S)-3-(2-bromothiophen-3-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid continues to be a valuable intermediate in medicinal chemistry with expanding applications. Recent synthetic improvements, coupled with deeper understanding of its structural features and biological interactions, position this compound as a key player in the development of next-generation therapeutics. Future research directions likely include exploration of its use in additional target classes and further optimization of its derivatization protocols.